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Compound of Interest

Compound Name: CAY10512

Cat. No.: B054172

L Get Quote

Ensuring the safe and environmentally responsible disposal of CAY10512 is paramount for any

research facility. This guide provides detailed, step-by-step procedures for handling and

disposing of this potent NF-kB inhibitor, safeguarding both laboratory personnel and the

environment.

CAY10512 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Therefore, it is imperative that this compound and any materials contaminated with it
are disposed of as hazardous waste through an approved waste disposal plant.[1] Under no
circumstances should CAY10512 or its solutions be discharged into the sewer system or

disposed of in regular trash.

Key Hazard Information

Hazard Statement Classification

Precautionary Statement

Acute toxicity, Oral (Category
4)

Harmful if swallowed

P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/ physician if
you feel unwell. P330: Rinse

mouth.

. o _ Acute aquatic toxicity
Very toxic to aquatic life with ] ]
) (Category 1), Chronic aquatic
long lasting effects o
toxicity (Category 1)

P273: Avoid release to the
environment. P391: Collect

spillage.
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Solubility Data

Proper disposal often requires knowledge of a compound's solubility to ensure appropriate
waste container selection and to prevent accidental mixing of incompatible chemicals.

Solvent Solubility
DMF 3 mg/ml
DMF:PBS (pH 7.2) (1:2) 0.3 mg/mi
DMSO 2 mg/ml
Ethanol 0.5 mg/ml

Step-by-Step Disposal Procedures

The following procedures provide a framework for the safe disposal of CAY10512 in various
forms. Always adhere to your institution's specific hazardous waste management guidelines.

Solid CAY10512 Waste

¢ Collection: Collect unadulterated, solid CAY10512 waste in a clearly labeled, sealed
container. The original manufacturer's container, if empty and clean, can be used.

o Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the
contents as "CAY10512". Include the approximate quantity.

o Storage: Store the sealed container in a designated satellite accumulation area for
hazardous waste, away from incompatible materials such as strong acids, alkalis, and
oxidizing agents.[1]

CAY10512 Solutions

e Aqueous Solutions: Due to its high aquatic toxicity, all aqueous solutions containing
CAY10512, regardless of concentration, must be collected as hazardous waste. Do not
dispose of these solutions down the drain.
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Organic Solvent Solutions: Solutions of CAY10512 in organic solvents (e.g., DMSO, DMF,
Ethanol) must be collected in a designated, compatible hazardous waste container. Ensure
the waste container is appropriate for the solvent used.

Collection and Labeling: Collect all CAY10512 solutions in a sealed, leak-proof container.
The container must be clearly labeled as "Hazardous Waste" and specify the contents,
including the solvent and an estimated concentration of CAY10512.

Segregation: Store waste containers of CAY10512 solutions segregated by solvent type to
prevent potentially hazardous reactions.

Contaminated Labware and Personal Protective
Equipment (PPE)

Solid Contaminated Materials: Items such as gloves, pipette tips, and empty vials that have
come into direct contact with CAY10512 should be considered contaminated solid waste.

Collection: Place all contaminated solid waste into a designated, clearly labeled hazardous
waste bag or container.

Labeling: The container must be labeled as "Hazardous Waste - Contaminated Solids" and
should indicate the contaminant is CAY10512.

Disposal: This waste must be collected by your institution's hazardous waste management
service for incineration or other approved disposal methods.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
CAY10512 waste.
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Waste Identification

CAY10512 Waste Generated

Waste Categorization

Solid CAY10512 CAY10512 Solution Contaminated Labware/PPE

Collection and Labeling

Collect in Labeled, Sealed Container Collect in Labeled, Sealed, Compatible Container| [Collect in Labeled Hazardous Waste Bag/Container

Storage and Disposal

Store in Designated Satellite Accumulation Area

Arrange for Pickup by Institutional Hazardous Waste Service

Click to download full resolution via product page

Caption: CAY10512 Disposal Workflow

Spill Management

In the event of a spill, immediately alert personnel in the area. Wearing appropriate personal
protective equipment (gloves, lab coat, safety glasses), absorb the spill with an inert material
(e.g., vermiculite, sand). Collect the contaminated absorbent material and place it in a sealed,
labeled container for disposal as hazardous waste. Ensure the area is then decontaminated.
For large spills, evacuate the area and contact your institution's environmental health and
safety department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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